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Abstract
Damascenine, a naturally occurring alkaloid primarily isolated from the seeds of Nigella

damascena L., has garnered significant interest within the scientific community. This technical

guide provides a comprehensive overview of Damascenine, including its chemical identity,

physicochemical properties, and key biological activities. Detailed experimental protocols for its

isolation and for assessing its anti-inflammatory effects are presented to facilitate further

research and development. This document aims to serve as a valuable resource for

professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Physicochemical Properties
Damascenine, also known as methyl 3-methoxy-2-(methylamino)benzoate or Nigelline, is an

alkaloid with the Chemical Abstracts Service (CAS) registry number 483-64-7.[1][2][3] Its

molecular formula is C10H13NO3, and it has a molecular weight of 195.22 g/mol .[1][3][4]

Table 1: Chemical Identifiers of Damascenine
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Identifier Value

CAS Number 483-64-7[1][2][3]

Molecular Formula C10H13NO3[1][3][4]

IUPAC Name
methyl 3-methoxy-2-(methylamino)benzoate[1]

[4]

Synonyms
Nigelline, Methyldamascenine, METHYL 3-

METHOXY-2-(METHYLAMINO)BENZOATE[4]

Molecular Weight 195.22 g/mol [3][4]

Table 2: Physicochemical Properties of Damascenine

Property Value

Appearance

Almost colorless or pale straw-colored liquid;

solidifies to an opaque crystalline mass or white

crystals in the cold.

Melting Point 27-29 °C[3]

Boiling Point
270 °C (with slight decomposition); 147 °C at 10

mmHg[3]

Solubility
Insoluble in water; Freely soluble in alcohol,

ether, chloroform, petroleum ether, and oils.[3]

Odor Nutmeg-like odor[3]

Experimental Protocols
Isolation of Damascenine from Nigella damascena
Seeds
A fast and efficient protocol for the isolation of damascenine from the essential oil of Nigella

damascena seeds has been developed using high-performance counter-current

chromatography (HPCCC).[5][6]
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Methodology:

Essential Oil Extraction: The essential oil is obtained from the seeds of Nigella damascena

through hydrodistillation.

HPCCC Separation:

Instrument: A high-performance counter-current chromatograph.

Solvent System: A mixture of petroleum ether, acetonitrile, and acetone in a ratio of

2:1.5:0.5 (v/v/v).[5][6]

Mode of Operation: Reversed-phase mode.[5][6]

Procedure: The essential oil is subjected to HPCCC using the specified solvent system.

The separation is monitored, and fractions are collected.

Purification and Identification: The fractions containing damascenine are pooled, and the

solvent is evaporated. The purity of the isolated damascenine is assessed using analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy. This method has been reported to yield

damascenine with a purity of 99.47% within 12 minutes.[5][6]

Assessment of Anti-inflammatory Activity in LPS-
Stimulated Human Neutrophils
This protocol details the ex vivo evaluation of the anti-inflammatory effects of Damascenine on

lipopolysaccharide (LPS)-stimulated human neutrophils.[5][6]

Methodology:

Isolation of Human Neutrophils:

Human neutrophils are isolated from the peripheral blood of healthy donors using density

gradient centrifugation.

Cell Culture and Treatment:
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Isolated neutrophils are cultured in an appropriate medium.

The cells are pre-incubated with varying concentrations of Damascenine for a specified

period.

Stimulation:

Following pre-incubation, the neutrophils are stimulated with lipopolysaccharide (LPS) to

induce an inflammatory response.

Measurement of Inflammatory Mediators:

The cell culture supernatants are collected after the incubation period.

The levels of pro-inflammatory cytokines such as Interleukin-1β (IL-1β), Interleukin-8 (IL-

8), and Tumor Necrosis Factor-α (TNF-α) are quantified using Enzyme-Linked

Immunosorbent Assay (ELISA) kits.

The production of Matrix Metallopeptidase 9 (MMP-9) is also measured using appropriate

assays.

Data Analysis:

The results are expressed as the percentage of inhibition of cytokine or enzyme

production compared to the LPS-stimulated control group. Statistical analysis is performed

to determine the significance of the observed effects.

Biological Activity and Signaling Pathways
Damascenine has demonstrated significant anti-inflammatory properties. Studies have shown

that it can inhibit the release of key pro-inflammatory mediators in LPS-stimulated human

neutrophils.[5][6]

Anti-inflammatory Effects
In vitro studies have revealed that Damascenine significantly inhibits the release of IL-1β and

IL-8.[6] Furthermore, it has been shown to decrease the production of MMP-9, an enzyme

involved in tissue remodeling during inflammation, to a level comparable to the anti-
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inflammatory drug dexamethasone.[5][6] While Damascenine also inhibits the release of TNF-

α, its effect is reportedly weaker than that of dexamethasone.[5][6]

Proposed Signaling Pathway of Damascenine's Anti-
inflammatory Action
The following diagram illustrates the proposed mechanism of Damascenine's inhibitory effect

on the inflammatory signaling pathway in LPS-stimulated neutrophils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30610933/
https://pubmed.ncbi.nlm.nih.gov/30610933/
https://pubmed.ncbi.nlm.nih.gov/30610933/
https://www.benchchem.com/product/b1214179#cas-number-and-molecular-formula-of-damascenine
https://www.benchchem.com/product/b1214179#cas-number-and-molecular-formula-of-damascenine
https://www.benchchem.com/product/b1214179#cas-number-and-molecular-formula-of-damascenine
https://www.benchchem.com/product/b1214179#cas-number-and-molecular-formula-of-damascenine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

